2-(1,3-dioxoisoindol-2-yl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H17N5O5S/c1-13-10-11-22-21(23-13)25-32(30,31)15-8-6-14(7-9-15)24-18(27)12-26-19(28)16-4-2-3-5-17(16)20(26)29/h2-11H,12H2,1H3,(H,24,27)(H,22,23,25)
• InChI Key: MXZCBUUPIIKFJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H17N5O5S
• Molecular Weight: 451.5 g/mol

Description

2-(1,3-dioxoisoindol-2-yl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide is a useful research compound. Its molecular formula is C21H17N5O5S and its molecular weight is 451.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation as Anti-inflammatory Agents

Research has demonstrated the synthesis of novel compounds related to 2-(1,3-dioxoisoindol-2-yl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide, showing promising anti-inflammatory activity both in vitro and in vivo. These compounds were evaluated using models of protein denaturation and rat paw edema, indicating significant potential in anti-inflammatory treatment. Molecular docking studies were conducted to understand their binding affinity towards human serum albumin (HSA) (Nikalje, Hirani, & Nawle, 2015).

Spectroscopic Characterization and Computational Analysis

Another study focused on the vibrational spectroscopic characterization of a structurally similar molecule, aiming to establish vibrational signatures through Raman and Fourier transform infrared spectroscopy. The density functional theory model provided insights into the equilibrium geometry and intermolecular hydrogen bonds, enhancing the understanding of the molecule's stereo-electronic interactions for stability. The research also explored the molecule's inhibition activity against viruses through in-silico docking, highlighting its potential as an antiviral agent (Jenepha Mary, Pradhan, & James, 2022).

Antimicrobial Activity

A study aimed at synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety suitable for antimicrobial use showed promising results. Through versatile synthetic routes, compounds exhibiting substantial in vitro antibacterial and antifungal activities were developed, indicating the potential of these molecules in antimicrobial therapy (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Antihypertensive α-Blocking Agents

Compounds derived from similar molecular frameworks have been synthesized and evaluated for their antihypertensive α-blocking activity. Pharmacological screening revealed several candidates with promising efficacy and low toxicity, showcasing the potential of these molecules in treating hypertension (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).